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The landscape of pharmaceutical safety and quality control has been significantly shaped by

the discovery of nitrosamine impurities in various drug products.[1] These compounds are

classified as probable human carcinogens, necessitating their stringent control and monitoring

at trace levels.[1] For researchers and drug development professionals, the accurate

quantification of these impurities is paramount. This is where stable isotope-labeled (SIL)

internal standards, such as 4-Nitroso hydrochlorothiazide-13C,15N2,d2, become

indispensable tools.

This SIL analog of the 4-Nitroso hydrochlorothiazide impurity serves as an ideal internal

standard for analytical methods, primarily those employing mass spectrometry.[2][3] Its utility

stems from its near-identical chemical and physical properties to the unlabeled analyte of

interest. It co-elutes during chromatographic separation and experiences similar ionization

efficiency and matrix effects in the mass spectrometer. However, its distinct mass-to-charge

ratio (m/z), due to the incorporation of heavy isotopes (¹³C, ¹⁵N, and ²H), allows for its clear

differentiation and precise quantification of the target impurity.[2][4] The use of such standards
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is crucial for robust, accurate, and reproducible analytical methods that can meet the stringent

requirements of regulatory bodies like the FDA and EMA.[1][5]

This guide provides a comprehensive overview of sourcing 4-Nitroso hydrochlorothiazide-
13C,15N2,d2, evaluates the critical nature of its purity, and details the technical protocols

required for its verification, ensuring the integrity of analytical data in pharmaceutical

development and quality control.

Part 1: Supplier Landscape for 4-Nitroso
hydrochlorothiazide-13C,15N2,d2
Identifying a reliable supplier is the foundational step. The quality of the analytical standard

directly impacts the quality of the resulting data. Several specialized chemical suppliers offer

this complex, isotopically labeled compound. When selecting a supplier, researchers should

prioritize those who provide a comprehensive Certificate of Analysis (CoA) detailing purity,

isotopic enrichment, and characterization data.

Below is a summary of publicly listed suppliers for this compound. Researchers should contact

these suppliers directly for the most current availability, pricing, and technical documentation.
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Supplier
Product
Name/Synonym

Available Purity
Data

Molecular Formula

Clearsynth

4-Nitroso

Hydrochlorothiazide-

13C,15N2,d2

Purity by HPLC:

95.21%[6]

C₆¹³CH₅D₂ClN₂¹⁵N₂O₅

S₂[6]

Simson Pharma

Limited

4-Nitroso

Hydrochlorothiazide-

13C-15N2-D2

CoA provided with

every compound
Not explicitly listed

Pharmaffiliates

4-Nitroso

Hydrochlorothiazide-

13C,15N2,d2

High purity asserted;

exact % not listed[7]

C₆¹³CH₅D₂ClN₂¹⁵N₂O₅

S₂[7]

MedChemExpress

(MCE)

4-Nitroso

hydrochlorothiazide-

¹³C,¹⁵N₂,d₂

Research grade;

exact % not listed[2]
Not explicitly listed

CymitQuimica

N4-Nitroso

Hydrochlorothiazide-

13C-15N2-d2

Research grade;

exact % not listed[8]

C₆¹³CH₅D₂ClN₂¹⁵N₂O₅

S₂[8]

Veeprho

4-Nitroso

Hydrochlorothiazide-

13C,15N2,d2

Research grade;

exact % not listed[3]
Not explicitly listed

Part 2: The Duality of Purity: Chemical and Isotopic
Integrity
For an SIL standard, "purity" is a multi-faceted concept encompassing both chemical purity and

isotopic purity. Both are critical for the validity of analytical results.[9]

Chemical Purity
Chemical purity refers to the percentage of the material that is the desired compound, exclusive

of other chemical entities such as residual solvents, starting materials, or by-products from

synthesis.[10][11] For SIL standards, a high chemical purity (typically >95%) is essential to
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prevent co-eluting impurities from interfering with the analyte or standard peaks in a

chromatogram, which could lead to inaccurate quantification.[12]

The causality is direct: an unknown impurity in the SIL standard could have the same nominal

mass as the unlabeled analyte, creating a false positive signal and artificially inflating the

calculated amount of the impurity in the sample.

Isotopic Purity
Isotopic purity, or isotopic enrichment, is the percentage of the compound that contains the

desired heavy isotopes.[9] For example, an isotopic purity of 98% means that 98% of the

molecules are the fully labeled 4-Nitroso hydrochlorothiazide-13C,15N2,d2, while the

remaining 2% may consist of molecules with fewer labels (e.g., M+1, M+2, etc.) or unlabeled

compound.

Why It Matters: High isotopic purity is crucial for two primary reasons:

Minimizing Crosstalk: It prevents the isotopic cluster of the standard from overlapping with

the signal of the unlabeled analyte. If the SIL standard contains a significant amount of

unlabeled material (M+0), this will contribute to the analyte's signal, leading to an

overestimation.

Ensuring Accurate Quantification: The concentration of the SIL standard is calculated based

on its molecular weight. Inaccurate assumptions about isotopic distribution can lead to errors

in the preparation of standard solutions and, consequently, in the final quantification. For

regulated pharmaceutical environments, isotopic enrichment levels above 95% are generally

required.[9]

Part 3: Methodologies for Purity and Identity
Verification
Upon receiving the SIL standard, it is best practice within a GxP (Good

Laboratory/Manufacturing Practice) environment to independently verify its identity and purity,

rather than relying solely on the supplier's CoA. Liquid Chromatography-Mass Spectrometry

(LC-MS) is the premier technique for this purpose.[13][14]
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Experimental Protocol: Purity Verification by LC-MS/MS
This protocol outlines a general method for verifying the chemical and isotopic purity of 4-
Nitroso hydrochlorothiazide-13C,15N2,d2.

Objective: To confirm the identity, chemical purity, and isotopic purity of the SIL standard.

1. Materials and Reagents:

4-Nitroso hydrochlorothiazide-13C,15N2,d2 standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Class A volumetric flasks and pipettes

2. Sample Preparation:

Accurately weigh approximately 1 mg of the standard.

Dissolve in a suitable solvent (e.g., Methanol or Acetonitrile) to prepare a stock solution of 1

mg/mL.

Perform serial dilutions to create a working solution of approximately 1 µg/mL. Use amber

vials to protect the solution from light, as nitrosamines can be light-sensitive.[15]

3. Chromatographic Conditions (HPLC/UPLC):

Column: A C18 reversed-phase column (e.g., Ascentis® Express C18, 150 x 3.0 mm, 2.7

µm) is a suitable starting point.[5]

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile
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Gradient: A typical gradient would start at 5-10% B, ramp up to 95% B over several minutes,

hold, and then re-equilibrate.

Flow Rate: 0.4 - 0.6 mL/min

Column Temperature: 40 °C

Injection Volume: 5 µL

4. Mass Spectrometry Conditions (Tandem Quadrupole or HRMS):

Ionization Source: Electrospray Ionization (ESI), positive mode.

Analysis Mode:

For Purity: Full scan mode to detect any potential impurities.

For Identity & Isotopic Purity: Multiple Reaction Monitoring (MRM) for tandem quadrupole

or high-resolution full scan for Orbitrap/TOF instruments.[14]

MRM Transitions (Hypothetical): The precursor ion would be the protonated molecule [M+H]⁺

of the labeled standard. Product ions would be determined by infusing the standard and

performing a product ion scan.

High-Resolution MS (HRMS): This technique is highly effective for confirming the elemental

composition and resolving isotopic patterns, providing definitive confirmation of isotopic

purity.[14][16]

5. Data Analysis and Interpretation:

Chemical Purity: Integrate the peak area of 4-Nitroso hydrochlorothiazide-13C,15N2,d2
and all other detected impurity peaks in the full scan chromatogram. Calculate purity as:

(Area of Main Peak / Total Area of All Peaks) * 100%.

Identity Confirmation: The detected precursor and product ions in MRM mode or the

accurate mass measurement (within 5 ppm) in HRMS mode should confirm the identity of

the compound.
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Isotopic Purity Assessment: Extract the ion chromatogram for the unlabeled species (M+0).

The ratio of the M+0 peak area to the labeled peak area provides a measure of isotopic

contamination. A detailed analysis of the isotopic cluster in the mass spectrum will yield the

isotopic enrichment percentage.[16]

Part 4: Quality Verification Workflow
A systematic workflow ensures that every batch of a new standard is properly vetted before

being used in critical assays. The following diagram illustrates a self-validating protocol for the

qualification of 4-Nitroso hydrochlorothiazide-13C,15N2,d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b15552631?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

